Cas no 1346598-12-6 (rac-Clopidogrel-MP Endo Derivative)

• Product Name: rac-Clopidogrel-MP Endo Derivative
• CAS No: 1346598-12-6
• MF: C₂₅H₂₆ClNO₆S
• MW: 503.995045185089
• CID: 1064979
• PubChem ID: 71314958
• Update Time: 2025-06-30

rac-Clopidogrel-MP Endo Derivative Chemical and Physical Properties

Names and Identifiers

• rac-Clopidogrel-MP Endo Derivative
• AZD1080
• rac-Clopidogrel-MP Endo Derivative
• CS-0165224
• 1346598-12-6
• 3,4-Dehydro-3-(carboxymethyl)-a-(2-chlorophenyl)-4-[[2-(3-methoxyphenyl)-2-oxoethyl]thio]-1-piperidineacetic Acid 1-Methyl Ester; rac-Clopidogrel-MP Endo Derivative
• 2-[1-[1-(2-chlorophenyl)-2-methoxy-2-oxoethyl]-4-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl-3,6-dihydro-2H-pyridin-5-yl]acetic acid
• 2-(1-(1-(2-chlorophenyl)-2-methoxy-2-oxoethyl)-4-((2-(3-methoxyphenyl)-2-oxoethyl)thio)-1,2,5,6-tetrahydropyridin-3-yl)acetic acid? (Clopidogrel Impurity pound(c)
• Clopidogrel Impurity 6

• Inchi： 1S/C25H26ClNO6S/c1-32-18-7-5-6-16(12-18)21(28)15-34-22-10-11-27(14-17(22)13-23(29)30)24(25(31)33-2)19-8-3-4-9-20(19)26/h3-9,12,24H,10-11,13-15H2,1-2H3,(H,29,30)
• InChI Key： BNGUEGYOTLVBPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)OC)N1CC(CC(=O)O)=C(CC1)SCC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 503.1169364g/mol
• Monoisotopic Mass: 503.1169364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Melting Point: 136-138°C

Additional information on rac-Clopidogrel-MP Endo Derivative

Professional Introduction to Rac-Clopidogrel-MP Endo Derivative (CAS No: 1346598-12-6)

Rac-Clopidogrel-MP Endo Derivative, a pharmaceutical intermediate, is a compound of significant interest in the field of medicinal chemistry and drug development. With the CAS number 1346598-12-6, this derivative has garnered attention for its potential applications in the synthesis of therapeutic agents, particularly those targeting cardiovascular diseases. The structure and properties of this compound make it a valuable candidate for further research and development, especially in the context of improving antiplatelet therapies.

The Rac-Clopidogrel-MP Endo Derivative is structurally related to Clopidogrel, a well-known antiplatelet agent used globally to prevent blood clots in patients at risk of cardiovascular events. The modification of the Clopidogrel molecule to produce this derivative aims to enhance its pharmacological properties, including increased bioavailability, reduced side effects, and improved efficacy. Such modifications are crucial in the pharmaceutical industry, where optimizing drug candidates can lead to better patient outcomes.

In recent years, there has been a growing interest in developing novel derivatives of existing drugs to overcome limitations associated with their use. The Rac-Clopidogrel-MP Endo Derivative represents a significant step forward in this direction. By leveraging advanced synthetic methodologies and computational modeling, researchers have been able to design derivatives that maintain the therapeutic benefits of the parent compound while introducing improvements that could make them more effective and safer.

One of the key areas where this derivative shows promise is in its potential application as a precursor for more complex drug molecules. The pharmaceutical intermediate nature of Rac-Clopidogrel-MP Endo Derivative allows for further chemical modifications, enabling the creation of new compounds with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of diverse molecular structures is essential.

The synthesis of Rac-Clopidogrel-MP Endo Derivative involves intricate chemical processes that require precise control over reaction conditions and reagent selection. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and integrity of the final product. These analytical methods are critical in confirming the structural identity and chemical characteristics of the derivative, thereby ensuring its suitability for further pharmaceutical applications.

Recent studies have highlighted the importance of understanding the metabolic pathways involved in the degradation of antiplatelet agents like Clopidogrel. By investigating the metabolism of Rac-Clopidogrel-MP Endo Derivative, researchers can gain insights into how it interacts with biological systems and how these interactions might influence its therapeutic effects. Such knowledge is invaluable for designing drugs that are not only effective but also have minimal adverse effects on patients.

The development of new antiplatelet therapies is driven by the need to address limitations associated with existing drugs, such as resistance or side effects. The Rac-Clopidogrel-MP Endo Derivative offers a promising alternative by incorporating structural modifications that could enhance its pharmacokinetic profile. For instance, changes in solubility or stability can significantly impact how a drug is absorbed, distributed, metabolized, and excreted by the body, all of which are critical factors in determining its overall efficacy.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research related to Rac-Clopidogrel-MP Endo Derivative. These partnerships facilitate the sharing of resources and expertise, enabling faster translation of laboratory findings into clinical applications. The integration of computational biology and machine learning techniques has also played a crucial role in predicting the potential efficacy and safety profiles of new drug candidates before they enter human trials.

The regulatory landscape for new drug approvals requires rigorous testing to ensure that compounds are safe and effective for human use. The development process for Rac-Clopidogrel-MP Endo Derivative involves comprehensive preclinical studies, including pharmacokinetic evaluations and toxicity assessments. These studies provide essential data that regulatory agencies review before granting approval for clinical trials and eventual market release.

In conclusion, Rac-Clopidogrel-MP Endo Derivative (CAS No: 1346598-12-6) represents a significant advancement in the field of medicinal chemistry. Its potential as a pharmaceutical intermediate and its structural relationship to Clopidogrel make it a compelling candidate for further research and development. By leveraging cutting-edge synthetic methods and analytical techniques, researchers are poised to unlock new therapeutic possibilities that could benefit patients worldwide.